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Compound of Interest

Compound Name: 4-Chloroaniline hydrochloride

Cat. No.: B138167 Get Quote

Technical Support Center: 4-Chloroaniline
Hydrochloride
Disclaimer: This document provides guidance for trained laboratory personnel. 4-Chloroaniline
hydrochloride is a hazardous substance that is toxic and a suspected carcinogen.[1][2]

Always consult your institution's Safety Data Sheets (SDS), and adhere to all local, state, and

federal regulations regarding the handling and disposal of hazardous materials.[3][4] Your

institution's Environmental Health and Safety (EHS) office is the primary authority for waste

disposal procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 4-Chloroaniline
hydrochloride?
4-Chloroaniline hydrochloride is classified as a highly toxic substance and a suspected

human carcinogen.[1] The primary hazards include:

Acute Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[2][4] High levels of

exposure can interfere with the blood's ability to carry oxygen, leading to

methemoglobinemia, which is characterized by headache, dizziness, and blue-colored skin

(cyanosis).[1]
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Carcinogenicity: It is listed as a potential carcinogen in humans, and there may be no safe

level of exposure.[1][2] All contact should be reduced to the lowest possible level.[1]

Skin and Eye Damage: Direct contact can cause severe irritation, skin sensitization, allergic

reactions, and potentially burns.[1]

Environmental Hazard: The substance is very toxic to aquatic life with long-lasting effects.[5]

[6] Releases to the environment must be avoided.[3][6]

Q2: What Personal Protective Equipment (PPE) is
required when handling this chemical?
To minimize exposure, the following PPE should be worn:

Gloves: Nitrile rubber gloves (minimum 0.11 mm thickness) or other chemically resistant

gloves are recommended. Always check with the glove manufacturer for specific

breakthrough times.

Eye Protection: Use NIOSH (US) or EN 166 (EU) approved safety glasses with side-shields

or chemical goggles.

Lab Coat: A lab coat or other protective work clothing is mandatory to prevent skin contact.[1]

[3] Contaminated clothing should be removed immediately and laundered by a professional

service aware of the hazards.[1]

Respiratory Protection: If dust can be generated or if working outside of a fume hood, a

NIOSH-approved respirator should be used.[3] All handling of the solid material should occur

in a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation

risk.[3][4]

Q3: How should 4-Chloroaniline hydrochloride be
stored?
Store the chemical in a tightly closed, original container in a cool, dry, and well-ventilated area.

[1] It should be stored locked up or in an area accessible only to authorized personnel. It is

incompatible with and must be stored away from strong acids (hydrochloric, sulfuric, nitric),

oxidizing agents (peroxides, nitrates, chlorates), organic anhydrides, and aldehydes.[1]
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Troubleshooting Guides
Issue: A small amount of 4-Chloroaniline hydrochloride
powder has spilled inside the chemical fume hood.
Solution: Follow the Small-Scale Spill Cleanup Protocol. Do not attempt to clean a spill if you

are not trained, if the spill is large, or if it occurs outside of a containment area. In those cases,

evacuate the area and contact your institution's EHS.

Experimental Protocol: Small-Scale Spill Cleanup

Alert Personnel: Inform others in the immediate area of the spill.

Ensure Ventilation: Keep the fume hood sash at the lowest practical height and ensure it is

operating correctly.

Don PPE: Wear two pairs of nitrile gloves, a lab coat, and safety goggles.

Contain the Spill: Gently cover the spill with an inert absorbent material like clay or

diatomaceous earth to prevent the powder from becoming airborne.[7] Avoid generating dust.

[3]

Collect the Material: Carefully sweep the material into a designated hazardous waste

container.[7] Use non-sparking tools.

Decontaminate the Surface: Wipe the spill area with soap and water, followed by a clean

water rinse. Collect all cleaning materials (wipes, etc.) as hazardous waste.

Package Waste: Place all contaminated materials, including the absorbent, wipes, and

disposable PPE, into a sealed, properly labeled hazardous waste bag or container.

Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.[1]

Issue: How do I prepare 4-Chloroaniline hydrochloride
waste for disposal?
Solution: All 4-Chloroaniline hydrochloride waste is considered hazardous and must be

disposed of according to federal, state, and local regulations.[1][3] When discarded as a
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commercial chemical product, it is assigned the EPA Waste Code P024.[3]

Experimental Protocol: Waste Segregation and Packaging

Identify Waste Streams:

Solid Waste: Unused chemical, contaminated absorbents, grossly contaminated PPE

(gloves, etc.), and any material used for spill cleanup.

Aqueous Waste: Solutions containing dissolved 4-Chloroaniline hydrochloride.

Select Containers: Use only compatible, leak-proof containers provided by your institution's

EHS office. Do not mix this waste with other waste types unless specifically instructed to do

so by EHS.

Segregate Waste:

Place all solid waste into a designated, clearly labeled solid hazardous waste container.

Pour all aqueous waste into a designated, clearly labeled aqueous hazardous waste

container for halogenated organic compounds.[8]

Label Correctly: Affix a hazardous waste label to the container. Fill out all required

information, including:

Generator's Name and Contact Information

Accumulation Start Date

Chemical Name: "4-Chloroaniline hydrochloride"

Hazardous Characteristics: "Toxic," "Environmental Hazard"

EPA Waste Code: "P024"

Store for Pickup: Store the sealed and labeled waste container in a designated satellite

accumulation area until it is collected by EHS personnel. Ensure the container remains

closed except when adding waste.
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Data Presentation
Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₆H₆ClN·HCl [9]

Molecular Weight 164.03 g/mol [2][10]

Appearance
White to off-white or pale

yellow crystalline solid
[9][11]

Melting Point ~230°C (sublimes) [12]

Boiling Point 232°C (for free aniline) [13]

Solubility Soluble in water [9]

Density
1.43 g/cm³ at 20°C (for free

aniline)
[4][11]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Category Hazard Statement Source

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[2][13]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[2][13]

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled [2][13]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[2][13]

Carcinogenicity Category 1A/1B
H350: May cause

cancer
[2][13]

Aquatic Hazard

(Acute)
Category 1

H400: Very toxic to

aquatic life
[2]

Aquatic Hazard

(Chronic)
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[2][13]
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Workflow: Chemical Spill Response
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Caption: Decision workflow for responding to a chemical spill.
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Workflow: Hazardous Waste Disposal
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Caption: Step-by-step process for segregating and preparing waste for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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